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Compound of Interest

Compound Name: Streptomycin sulphate

Cat. No.: B8591717 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Streptomycin sulphate, a potent antibiotic that requires careful

management. Adherence to these procedures is critical to mitigate risks and ensure the

integrity of your research.

Personal Protective Equipment (PPE)
The appropriate selection and use of Personal Protective Equipment (PPE) is the first line of

defense against exposure to Streptomycin sulphate. The following table summarizes the

recommended PPE for handling this compound.
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PPE Category Item
Specifications and
Remarks

Eye/Face Protection
Safety glasses with side-

shields or safety goggles

Should conform to EN 166

(EU) or NIOSH (US)

standards.[1][2][3] A face

shield may be required for

supplementary protection

during large-scale handling or

when there is a significant risk

of splashing.[4]

Hand Protection Chemical-resistant gloves

Nitrile rubber gloves with a

minimum thickness of 0.11 mm

are recommended, offering a

breakthrough time of over 480

minutes.[3] Always inspect

gloves for integrity before use

and practice proper glove

removal technique to avoid

skin contact.[3]

Body Protection
Laboratory coat or long-

sleeved clothing

A complete suit protecting

against chemicals may be

necessary depending on the

scale of work.[3]

Respiratory Protection Dust mask or respirator

Required when dusts are

generated.[5] A NIOSH/MSHA

or European Standard EN 149

approved respirator should be

used if airborne concentrations

are high or if ventilation is

inadequate.[1] For short-term

use, a P3 filter is

recommended.[5]

Occupational Exposure Limits
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Occupational Exposure Limits (OELs) are established to protect workers from the adverse

health effects of exposure to chemical substances. The established limits for Streptomycin
sulphate vary, and it is crucial to adhere to the most conservative value.

Organization Limit and Type Value

OSHA (Occupational Safety

and Health Administration)
Final PELs - TWA 19 mg/m³[6]

ACGIH (American Conference

of Governmental Industrial

Hygienists)

TLV - TWA 5 mg/m³[6]

Pfizer
Occupational Exposure Band

(OEB)

OEB 3 - Sensitizer (control

exposure to >10µg/m³ to

<100µg/m³)[6]

Other Sources

Some sources indicate that no

exposure limits have been

established by OSHA or

ACGIH.[1][7]

TWA (Time-Weighted Average) is the average exposure over an 8-hour workday. It is important

to note the conflicting information regarding established OELs and to strive for the lowest

possible exposure levels.

Operational Plan for Handling Streptomycin
Sulphate
A systematic approach to handling Streptomycin sulphate is essential for safety and

efficiency. The following workflow provides a step-by-step guide for laboratory personnel.
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Workflow for Handling Streptomycin Sulphate

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Don appropriate PPE

Prepare a designated handling area

Weigh Streptomycin sulphate in a ventilated enclosure

Prepare solutions in a chemical fume hood

Label all containers clearly

Decontaminate work surfaces

Properly doff and dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page
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Caption: A logical workflow for the safe handling of Streptomycin sulphate, from preparation

to post-handling procedures.

Spill Management and Disposal Plan
Accidents can happen, and a well-defined plan for spill management and waste disposal is

critical to mitigate the consequences.

Spill Cleanup Protocol
In the event of a Streptomycin sulphate spill, follow these steps:

Evacuate and Alert: Evacuate non-essential personnel from the immediate area and alert

others to the spill.[4]

Assess the Spill: Determine the extent of the spill and the associated risks.

Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the

appropriate PPE, including respiratory protection.

Contain the Spill: For powdered spills, avoid generating dust.[1] Gently cover the spill with an

absorbent material. For liquid spills, use an inert absorbent material to contain the spill.[8]

Clean the Spill:

For powdered spills: Carefully sweep or vacuum the material.[1] A vacuum cleaner

equipped with a HEPA filter is recommended.[4] Dampening the powder with water may

help to reduce dust generation.[4]

For liquid spills: Absorb the spill with an inert material and place it in a suitable, sealed

container for disposal.[8]

Decontaminate the Area: Clean the spill area thoroughly with a suitable decontaminating

solution.

Dispose of Waste: All cleanup materials should be placed in a sealed, labeled container for

hazardous waste disposal.
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Disposal Plan
Proper disposal of Streptomycin sulphate and contaminated materials is crucial to prevent

environmental contamination and potential health hazards.

As Chemical Waste: Streptomycin sulphate is not destroyed by normal autoclaving and

must be treated as chemical waste.[9]

Stock Solutions: Concentrated stock solutions are considered hazardous chemical waste

and should be collected in an approved container for chemical waste disposal according to

institutional guidelines.[9]

Contaminated Materials: All contaminated materials, including used media, disposable PPE,

and cleanup materials, should be disposed of as hazardous waste.[10]

Containers: Empty containers should be handled as the substance itself.[10] Puncture

containers to prevent reuse and dispose of them at an authorized landfill.[4]

Regulatory Compliance: All waste must be handled and disposed of in accordance with local,

state, and federal regulations.[4] Do not empty into drains.[10]

By adhering to these safety protocols and operational plans, you can significantly reduce the

risks associated with handling Streptomycin sulphate, ensuring a safer laboratory

environment for yourself and your colleagues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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